(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine

• IUPAC Name: (1-cyclopentyl-5-iodopyrazol-3-yl)methanamine
• InChI: InChI=1S/C9H14IN3/c10-9-5-7(6-11)12-13(9)8-3-1-2-4-8/h5,8H,1-4,6,11H2
• InChI Key: SEBPHIOWBGOPOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CN)I
• Molecular Formula: C9H14IN3
• Molecular Weight: 291.13 g/mol

Description

(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine, also known as CPIM, is a chemical compound that has been of interest to scientists due to its potential use as a research tool. CPIM is a highly selective ligand for the sigma-1 receptor, which is a protein found in the endoplasmic reticulum of cells. The sigma-1 receptor has been implicated in a variety of biological processes, including pain perception, addiction, and neuroprotection.

Mechanism of Action

(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine is a highly selective ligand for the sigma-1 receptor, which is a protein found in the endoplasmic reticulum of cells. When (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine binds to the sigma-1 receptor, it can modulate a variety of biological processes, including calcium signaling, protein folding, and lipid metabolism. The exact mechanism of action of (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine is not fully understood, but it is thought to involve the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium signaling, protein folding, and lipid metabolism. (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has also been shown to have neuroprotective effects in various disease models, including Alzheimer's disease and Parkinson's disease. Additionally, (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine in lab experiments is its high selectivity for the sigma-1 receptor. This allows researchers to specifically target the sigma-1 receptor and investigate its role in different biological processes. However, one limitation of using (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine is its relatively low potency compared to other sigma-1 receptor ligands. This can make it more difficult to achieve the desired biological effects at lower concentrations.

Future Directions

There are several future directions for research on (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine and the sigma-1 receptor. One area of interest is the development of more potent and selective sigma-1 receptor ligands for use in research and potential therapeutic applications. Another area of interest is the investigation of the role of the sigma-1 receptor in different disease models, including cancer and psychiatric disorders. Additionally, there is interest in investigating the potential use of sigma-1 receptor agonists as neuroprotective agents in various disease models.

Synthesis Methods

(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine can be synthesized using a multi-step process that involves the reaction of cyclopentanone with hydrazine to form 1-cyclopentylhydrazine. This compound is then reacted with iodine to form 1-cyclopentyl-5-iodopyrazole, which is then reacted with formaldehyde to form (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine.

Scientific Research Applications

(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has been used in a variety of scientific studies to investigate the role of the sigma-1 receptor in different biological processes. For example, (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has been used to study the role of the sigma-1 receptor in pain perception, addiction, and neuroprotection. (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has also been used to investigate the potential therapeutic effects of sigma-1 receptor agonists in various disease models, including Alzheimer's disease and Parkinson's disease.